Cas no 16899-02-8 (10-Hydroxystearinsaeure)

• Product name: 10-Hydroxystearinsaeure
• CAS No: 16899-02-8
• MF: C₁₆H₃₂O₃
• MW: 272.42348575592
• CID: 2011117
• PubChem ID: 15569775

10-Hydroxystearinsaeure Chemical and Physical Properties

Names and Identifiers

• 10-Hydroxystearinsaeure
• 7-Hydroxy-palmitinsaeure
• 7-Hydroxyhexadecanoic acid
• 16899-02-8
• CHEBI:230203
• G65282
• SCHEMBL3749969
• DTXSID301311221

• Inchi： InChI=1S/C16H32O3/c1-2-3-4-5-6-7-9-12-15(17)13-10-8-11-14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
• InChI Key： PHFQJBDKBCFMOS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(CCCCCC(=O)O)O

Computed Properties

• Exact Mass: 272.23514488g/mol
• Monoisotopic Mass: 272.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 10-Hydroxystearinsaeure

10-Hydroxystearic Acid: A Comprehensive Overview

10-Hydroxystearic Acid (CAS No. 16899-02-8) is a naturally occurring fatty acid that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, also referred to as 10-hydroxy stearic acid, belongs to the family of hydroxy fatty acids, which are known for their role in various biological processes and industrial uses. The molecule consists of an 18-carbon chain with a hydroxyl group (-OH) attached at the 10th carbon position, making it a derivative of stearic acid with a hydroxyl functional group.

The chemical structure of 10-hydroxystearic acid plays a crucial role in its functionality. The presence of the hydroxyl group introduces polarity to the otherwise non-polar fatty acid chain, enhancing its solubility in both polar and non-polar solvents. This property makes it versatile for use in different industries, including cosmetics, pharmaceuticals, and food additives. Recent studies have also highlighted its potential in biodegradable polymers and sustainable materials, aligning with the global shift toward eco-friendly products.

From a synthetic perspective, 10-hydroxystearic acid can be derived through various methods, including microbial fermentation and chemical synthesis. Advances in biotechnology have enabled the production of this compound using genetically engineered microorganisms, which not only enhances yield but also reduces environmental impact. For instance, researchers have successfully utilized metabolic engineering techniques to optimize the biosynthesis of hydroxy fatty acids, paving the way for large-scale production.

In terms of application, 10-hydroxystearic acid is widely used as an emulsifier and stabilizer in cosmetic formulations. Its ability to form stable emulsions makes it ideal for products such as creams, lotions, and shampoos. Additionally, it finds application in the pharmaceutical industry as a component in drug delivery systems, where its biocompatibility and controlled release properties are highly valued.

Recent research has explored the antioxidant properties of 10-hydroxystearic acid, revealing its potential as a natural preservative in food products. Studies conducted under controlled conditions have demonstrated that this compound can effectively inhibit lipid oxidation, thereby extending the shelf life of food items without compromising their sensory qualities.

The biodegradability of 10-hydroxystearic acid is another area of interest, particularly in the context of environmental sustainability. Unlike many synthetic additives, this compound undergoes rapid degradation under aerobic conditions, making it an eco-friendly alternative for various industrial applications. This characteristic aligns with the growing demand for sustainable solutions across multiple sectors.

From a regulatory standpoint, 10-hydroxystearic acid is generally recognized as safe (GRAS) by regulatory bodies such as the FDA for use in food and cosmetic products. This designation underscores its safety profile and reinforces its suitability for consumer applications.

In conclusion, 10-hydroxystearic acid (CAS No. 16899-02-8) is a multifaceted compound with applications spanning cosmetics, pharmaceuticals, food additives, and sustainable materials. Its unique chemical structure and versatile properties continue to drive innovation across various industries. As research progresses, new insights into its functionalities are expected to further expand its utility in both existing and emerging markets.